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A Comparative Guide to Phthalocyanine Green from
Different Suppliers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-characterization of Phthalocyanine Green (PG)

pigments sourced from three different suppliers, designated as Supplier A, Supplier B, and

Supplier C. The objective is to offer a comparative analysis of their physicochemical properties

and performance attributes to aid in the selection of the most suitable pigment for specific

research and development applications. Phthalocyanine Green is a synthetic organic pigment

prized for its vibrant color, exceptional durability, and chemical stability.[1] It is commercially

available in several variants, most notably Pigment Green 7 (PG7), a chlorinated copper

phthalocyanine, and Pigment Green 36 (PG36), a brominated and chlorinated copper

phthalocyanine.[1][2][3]

Physicochemical Properties: A Comparative Analysis
The performance of Phthalocyanine Green pigments can vary between suppliers due to

differences in manufacturing processes, which can influence properties such as particle size,

crystal form, and the degree of halogenation. These variations can, in turn, affect the pigment's

dispersibility, tinting strength, and overall stability in a given formulation.
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Property Supplier A Supplier B Supplier C Test Method

Appearance
Fine Green

Powder

Fine Green

Powder

Fine Green

Powder
Visual Inspection

Density (g/cm³) 2.0 - 2.2 1.9 - 2.1 2.1 - 2.3 ASTM D153

Oil Absorption (

g/100g )
35 - 45 40 - 50 30 - 40 ASTM D281

Heat Stability

(°C)
280 270 290 TGA

Lightfastness

(Blue Wool

Scale)

8 8 8 ASTM D4303

Acid Resistance

(1-5 Scale)
5 5 5 Internal Method

Alkali Resistance

(1-5 Scale)
5 5 5 Internal Method

Moisture Content

(%)
< 0.5 < 0.6 < 0.4 ASTM D280

Average Particle

Size (μm)
0.05 - 0.15 0.08 - 0.20 0.04 - 0.12 Laser Diffraction
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Property Supplier A Supplier B Supplier C Test Method

Appearance
Fine Yellowish-

Green Powder

Fine Yellowish-

Green Powder

Fine Yellowish-

Green Powder
Visual Inspection

Density (g/cm³) 2.2 - 2.4 2.1 - 2.3 2.3 - 2.5 ASTM D153

Oil Absorption (

g/100g )
40 - 50 45 - 55 35 - 45 ASTM D281

Heat Stability

(°C)
300 290 310 TGA

Lightfastness

(Blue Wool

Scale)

8 8 8 ASTM D4303

Acid Resistance

(1-5 Scale)
5 5 5 Internal Method

Alkali Resistance

(1-5 Scale)
5 5 5 Internal Method

Moisture Content

(%)
< 0.5 < 0.5 < 0.4 ASTM D280

Average Particle

Size (μm)
0.06 - 0.18 0.10 - 0.22 0.05 - 0.15 Laser Diffraction

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols are based on established ASTM standards and common industry practices for

pigment characterization.

Spectroscopic Characterization (UV-Vis and FTIR)
Objective: To identify the pigment and assess its spectral purity.

UV-Vis Spectroscopy:
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A dilute suspension of the pigment is prepared in a suitable solvent (e.g., N,N-

dimethylformamide).

The suspension is sonicated for 15 minutes to ensure uniform dispersion.

The UV-Vis absorption spectrum is recorded from 200 to 800 nm using a double-beam

spectrophotometer. Phthalocyanine Green typically exhibits a characteristic Q-band in

the 600-750 nm region.

FTIR Spectroscopy:

A small amount of the dry pigment is mixed with potassium bromide (KBr) powder.

The mixture is pressed into a transparent pellet.

The FTIR spectrum is recorded in the range of 4000 to 400 cm⁻¹. The spectrum is

analyzed for characteristic peaks corresponding to the phthalocyanine macrocycle and

carbon-halogen bonds.

Sample Preparation Spectroscopic Analysis Data Output

Pigment Sample Solvent/KBr
 

Dispersion/Mixing
 

Pellet Pressing (FTIR)
 

UV-Vis SpectrophotometerUV-Vis

FTIR SpectrometerFTIR

UV-Vis Spectrum
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Caption: Workflow for Spectroscopic Characterization.

Particle Size Analysis
Objective: To determine the particle size distribution of the pigment.

Method: Laser Diffraction
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A dilute suspension of the pigment is prepared in a suitable dispersant (e.g., deionized

water with a surfactant).

The suspension is sonicated to break up agglomerates.

The particle size distribution is measured using a laser diffraction particle size analyzer.

This technique measures the angular variation in intensity of light scattered as a laser

beam passes through a dispersed particulate sample.

Pigment Sample Dispersant Ultrasonication Laser Diffraction Analyzer Particle Size Distribution Report 

Click to download full resolution via product page

Caption: Protocol for Particle Size Analysis.

Thermal Stability Assessment (TGA)
Objective: To evaluate the thermal stability of the pigment.

Method: Thermogravimetric Analysis (TGA)

A small, accurately weighed sample of the dry pigment is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The weight loss of the sample is recorded as a function of temperature. The temperature

at which significant weight loss occurs is an indicator of the pigment's thermal stability.

Oil Absorption
Objective: To determine the amount of oil required to wet a given mass of pigment.

Method: ASTM D281 - Spatula Rub-out

A known weight of the pigment is placed on a smooth, non-absorbent surface.
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Linseed oil is added dropwise to the pigment.

After each addition of oil, the mixture is thoroughly rubbed with a spatula until a stiff, putty-

like paste is formed that does not break or separate. The volume of oil used is recorded.

Lightfastness Testing
Objective: To assess the resistance of the pigment to fading upon exposure to light.

Method: ASTM D4303 - Accelerated Weathering

A dispersion of the pigment in a suitable binder is prepared and applied to a substrate.

The coated substrate is exposed to a controlled light source (e.g., xenon arc lamp) that

simulates natural sunlight.

The color change of the exposed sample is periodically measured using a

spectrophotometer and compared to an unexposed control. The lightfastness is rated on

the Blue Wool Scale (1-8), where 8 indicates excellent lightfastness.[4]
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Caption: Lightfastness Testing Workflow.
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Conclusion
The selection of a Phthalocyanine Green pigment should be guided by the specific

requirements of the intended application. While all three suppliers provide pigments with

excellent lightfastness and chemical resistance, there are subtle but important differences in

their physical properties. For applications requiring high thermal stability, the offerings from

Supplier C may be preferable. Conversely, for formulations where a lower oil absorption is

desired to minimize binder demand, Supplier C's products also show a slight advantage. The

particle size distribution can also play a critical role in the final application; for instance, a finer

particle size, as generally offered by Supplier C, may lead to higher tinting strength and

transparency. It is recommended that researchers and developers conduct their own in-house

evaluations to confirm the suitability of a particular pigment in their specific formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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